![molecular formula C9H13N5O3 B5882616 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine](/img/structure/B5882616.png)
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is a derivative of piperidine and contains a nitro-triazole functional group. Its unique chemical structure makes it highly suitable for use in various research applications.
Mechanism of Action
The exact mechanism of action of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine is not fully understood. However, studies have shown that the compound may act by inhibiting various enzymes and proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound may exhibit various biochemical and physiological effects. The compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit antitumor properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
The use of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine in scientific research offers several advantages. The compound is highly stable and can be easily synthesized in large quantities. It also exhibits potent biological activities, making it a valuable tool for studying various cellular processes.
However, the use of this compound in lab experiments also has some limitations. The compound may exhibit cytotoxic effects at high concentrations, which can limit its use in certain applications. It may also exhibit non-specific effects, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for the use of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine in scientific research. One potential area of application is in the development of new antimicrobial agents. The compound's potent antimicrobial properties make it a promising candidate for the development of new antibiotics.
Another potential area of application is in the study of cellular processes involved in cancer. The compound's ability to induce apoptosis in cancer cells makes it a valuable tool for studying the mechanisms involved in cancer cell death.
Overall, this compound is a highly versatile and valuable compound for use in scientific research. Its unique chemical structure and potent biological activities make it a valuable tool for studying various cellular processes and developing new therapeutic agents.
Synthesis Methods
The synthesis of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine involves the reaction of piperidine with 3-nitro-1H-1,2,4-triazole-1-acetic acid. The reaction is typically carried out under controlled conditions using appropriate solvents and catalysts. The resulting product is then purified through various methods to obtain a highly pure form of the compound.
Scientific Research Applications
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine has been extensively studied for its potential applications in scientific research. The compound has been shown to exhibit various biological activities, including antimicrobial, antifungal, and antitumor properties.
properties
IUPAC Name |
2-(3-nitro-1,2,4-triazol-1-yl)-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O3/c15-8(12-4-2-1-3-5-12)6-13-7-10-9(11-13)14(16)17/h7H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSGULPGIJPQUTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=NC(=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.